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Abstract

Lipohydroxy acid (LHA), chemically known as 2-hydroxy-5-octanoyl benzoic acid or capryloyl
salicylic acid, is a salicylic acid derivative developed by L'Oréal researchers in the 1980s.[1][2]
[3] This in-depth technical guide details the discovery, synthesis, physicochemical properties,
and mechanism of action of LHA, with a focus on its applications in dermatology. Its unique
lipophilic nature and larger molecular size compared to salicylic acid result in a distinct, cell-by-
cell exfoliation process, conferring excellent skin tolerability.[3][4][5] This document provides a
comprehensive overview of the experimental data supporting its comedolytic, keratolytic, and
skin-renewing properties, including detailed summaries of clinical trial methodologies and
guantitative outcomes. Furthermore, it explores the signaling pathways implicated in its
mechanism of action and provides detailed protocols for its synthesis and for key efficacy
assessment assays.

Discovery and Development

Lipohydroxy acid (LHA) was first developed by researchers at L'Oréal in the 1980s.[1][2][3] The
primary goal was to create a derivative of salicylic acid with improved tolerability and a more
controlled exfoliating action. By attaching an eight-carbon fatty acid chain to the salicylic acid
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molecule, the researchers successfully increased its lipophilicity and molecular weight, leading
to slower and more targeted penetration into the stratum corneum.[3][5]

Physicochemical Properties

LHA's unique chemical structure dictates its distinct physicochemical properties and
subsequent biological activity. A summary of its key properties is presented in Table 1.

Property Value Reference

] 2-hydroxy-5-octanoyl benzoic
Chemical Name ) o ) [1]
acid; Capryloyl Salicylic Acid

CAS Number 78418-01-6 [6]

Molecular Formula C15H2004 [6]

Molecular Weight 264.32 g/mol [6][7]
White to off-white crystalline

Appearance [6]
powder

Melting Point 115-119 °C [6]

Sparingly soluble in water;
Soluble in oil and organic

Solubility [6]
solvents (e.g., ethanol,

propylene glycol)

pKa (Predicted) ~2.68 [6]

LogP (Predicted) 0.32 [6]

Synthesis of Lipohydroxy Acid

The synthesis of LHA is typically achieved through a Friedel-Crafts acylation reaction. The
following protocol provides a general overview of the synthesis process.

Experimental Protocol: Synthesis of 2-hydroxy-5-
octanoyl benzoic acid
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Materials:

Methyl salicylate

Octanoyl chloride

Aluminum chloride (AICI3)

Dichloromethane (CH2Clz2)

Hydrochloric acid (HCI)

Ethanol

Sodium hydroxide (NaOH)

Procedure:

Acylation: A solution of octanoyl chloride and methyl salicylate in dichloromethane is slowly
added to a suspension of aluminum chloride in dichloromethane at a controlled temperature.
The reaction mixture is stirred for several hours to allow for the Friedel-Crafts acylation to
proceed.

Quenching: The reaction is quenched by pouring the mixture into ice-cold water containing
hydrochloric acid.

Extraction: The organic layer is separated, and the aqueous layer is extracted with
dichloromethane. The combined organic layers are washed with water.

Hydrolysis: The solvent is evaporated, and the resulting crude product is hydrolyzed using a
solution of sodium hydroxide in ethanol and water. The mixture is heated to drive the
saponification of the methyl ester.

Precipitation and Purification: After cooling, the reaction mixture is acidified with hydrochloric
acid to precipitate the LHA. The precipitate is then filtered, washed with water, and can be
further purified by recrystallization from a suitable solvent like dichloromethane.
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Note: This is a generalized protocol. Specific reaction conditions, such as temperature, reaction
time, and molar ratios of reactants, may be optimized to improve yield and purity.

Mechanism of Action

LHA exerts its dermatological effects through a multi-faceted mechanism of action, primarily
centered around its keratolytic, comedolytic, and skin-renewing properties.

Keratolytic and Exfoliating Action

Due to its larger molecular size and increased lipophilicity, LHA penetrates the stratum
corneum more slowly and less deeply than salicylic acid.[3][5] This results in a gentle, cell-by-
cell exfoliation that mimics the natural desquamation process.[3] This targeted action minimizes
the potential for irritation, making it suitable for sensitive skin.[1]

Stratum Corneum

A
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(Intercellular Junctions)
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LHA's targeted disruption of corneodesmosomes.

Comedolytic Properties

LHA's lipophilic nature allows it to effectively penetrate the lipid-rich environment of the
pilosebaceous unit.[1][8] This enables it to dissolve the mixture of excess sebum and dead skin
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cells that clog pores, thereby preventing the formation of microcomedones, the precursors to
both open and closed comedones (blackheads and whiteheads).[1]

Skin Renewal and Anti-Aging Effects

Beyond its exfoliating properties, LHA has been shown to stimulate the synthesis of key dermal
components, including glycosaminoglycans (GAGS), collagen, and elastin.[4][9] This leads to
an increase in dermal thickness and an improvement in the appearance of fine lines and
wrinkles.

Signaling Pathways

While the precise molecular signaling pathways activated by LHA are still under investigation,
its known biological effects suggest the involvement of several key pathways in dermatology.

o Transforming Growth Factor-Beta (TGF-[3) Signaling: The stimulation of collagen and elastin
synthesis is often mediated by the TGF-[3 signaling pathway. It is plausible that LHA may
directly or indirectly influence this pathway in dermal fibroblasts.

o Mitogen-Activated Protein Kinase (MAPK) Pathway: The MAPK pathway is involved in
regulating keratinocyte proliferation and differentiation. LHA's influence on cell turnover
suggests a potential modulation of this pathway.

e Nuclear Factor-kappa B (NF-kB) Signaling: LHA's reported anti-inflammatory properties may
be attributed to the inhibition of the NF-kB signaling pathway, a key regulator of inflammation
in the skin.[1]

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.researchgate.net/publication/312436704_The_Use_of_Lipohydroxy_Acid_in_Skin_Care_and_Acne_Treatment
https://pmc.ncbi.nlm.nih.gov/articles/PMC10267471/
https://pubmed.ncbi.nlm.nih.gov/28210389/
https://www.researchgate.net/publication/312436704_The_Use_of_Lipohydroxy_Acid_in_Skin_Care_and_Acne_Treatment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1242837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Keratinocyte

Lipohydroxy Acid (LHA)

Modulates Inhibits

Fibrablast Inflammatory Cells

MAPK Pathway

TGF-B Pathway NF-kB Pathway

Regulated Differentiation
& Proliferation

Increased Collagen &

Elastin Synthesis Decreased Inflammation

Click to download full resolution via product page

Postulated signaling pathways influenced by LHA.

Clinical Efficacy and Experimental Data

Numerous clinical studies have demonstrated the efficacy and safety of LHA in various

dermatological applications, particularly in the management of ache and photoaging.

Comedolytic Efficacy

A summary of quantitative data from a representative clinical study evaluating the comedolytic

effect of LHA is presented in Table 2.

2 Weeks
Baseline LHA
Parameter % Change p-value Reference
(Mean) Treatment
(Mean)
Number of
Microcomedo  100% 15% -85% <0.001 [10]
nes
Total Size of
. Significantly
Microcomedo  100% - <0.001 [10]
Reduced
nes
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Experimental Protocol: Assessment of Comedolytic
Effect

Study Design:

A randomized, controlled clinical trial.

Subjects: Acne-prone individuals with a defined number of facial comedones.

Treatment: Twice-daily application of a formulation containing LHA to the face for a specified
duration (e.g., 2-12 weeks).

Control: A vehicle control or an active comparator (e.g., benzoyl peroxide, tretinoin).

Efficacy Assessment:

Microcomedone Quantification: Non-invasive imaging of the skin surface (e.g., forehead)
using ultraviolet-light video recording (e.g., Visioscan®).

» Image Analysis: Computerized image analysis to quantify the number and total area of
cornified follicular plugs (microcomedones).

» Clinical Lesion Counts: Investigator assessment of open and closed comedones, and
inflammatory lesions (papules, pustules) at baseline and subsequent follow-up visits.

o Tolerability Assessment: Evaluation of erythema, scaling, and subjective irritation (stinging,
burning).
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Workflow for a clinical trial assessing comedolytic efficacy.

Skin Renewal Efficacy

In vitro studies are essential to substantiate the skin-renewing properties of LHA by directly
measuring its effect on dermal components.

Experimental Protocol: In Vitro Assessment of Collagen
and Elastin Synthesis

Cell Culture:
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» Human dermal fibroblasts are cultured in appropriate media.
Treatment:

o Cells are treated with varying concentrations of LHA for a specified duration. A vehicle
control and a positive control (e.g., TGF-p) are included.

Collagen and Elastin Quantification:

» Sirius Red Assay (for Collagen):

[e]

After treatment, the cell culture supernatant is collected.

o

Sirius Red dye solution is added to the supernatant, which specifically binds to collagen.

[¢]

The collagen-dye complex is precipitated, washed, and then resolubilized.

[¢]

The absorbance is measured spectrophotometrically to quantify the amount of collagen.
» Hydroxyproline Assay (for Collagen):

o Cell lysates or culture supernatants are hydrolyzed to break down proteins into their
constituent amino acids.

o The amount of hydroxyproline, an amino acid abundant in collagen, is quantified
colorimetrically.

e ELISA (for Collagen and Elastin):

o Enzyme-linked immunosorbent assays using specific antibodies against human type |
collagen and elastin can be used to quantify the levels of these proteins in the cell culture
supernatant.

e Gene Expression Analysis (RT-gPCR):

o RNA is extracted from the treated fibroblasts.
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o Reverse transcription quantitative polymerase chain reaction (RT-gPCR) is performed to
measure the mRNA expression levels of genes encoding for collagen (e.g., COL1A1) and
elastin (ELN).

Conclusion

Lipohydroxy acid represents a significant advancement in the field of cosmetic dermatology. Its
unique physicochemical properties, resulting from the addition of a lipophilic side chain to the
salicylic acid molecule, provide a well-tolerated and effective option for gentle exfoliation,
comedolysis, and skin renewal. The data from both in vitro and in vivo studies support its use in
formulations targeting acne-prone skin and the signs of photoaging. Further research into its
precise molecular signaling pathways will continue to elucidate its full therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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